Cas no 85303-83-9 (5-(2-ethylphenyl)-3-(3-fluorophenyl)-1H-1,2,4-triazole)

5-(2-ethylphenyl)-3-(3-fluorophenyl)-1H-1,2,4-triazole structure
85303-83-9 structure
Product Name:5-(2-ethylphenyl)-3-(3-fluorophenyl)-1H-1,2,4-triazole
CAS No:85303-83-9
MF:C16H14FN3
MW:267.300866603851
CID:1840434
PubChem ID:135352
Update Time:2025-04-21

5-(2-ethylphenyl)-3-(3-fluorophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Ethylphenyl)-5-(3-fluorophenyl)-1H-1,2,4-triazole
    • 5-(2-ethylphenyl)-3-(3-fluorophenyl)-1H-1,2,4-triazole
    • 1H-1,2,4-Triazole, 3-(2-ethylphenyl)-5-(3-fluorophenyl)-
    • DTXSID40234509
    • s-Triazole, 3-(o-ethylphenyl)-5-(m-fluorophenyl)-
    • 1H-1,2,4-TRIAZOLE, 3-(2-ETHYLPHENYL)-5-(3-FLUOROPHENYL)
    • 3-(o-Ethylphenyl)-5-(m-fluorophenyl)-s-triazole
    • 1H-1,2,4-Triazole, 3-(o-ethylphenyl)-5-(2-fluorophenyl)-
    • CHEMBL18261
    • 85303-83-9
    • 1H-1,2,4-TRIAZOLE, 5-(2-ETHYLPHENYL)-3-(3-FLUOROPHENYL)-
    • UNII-2L3RDS5360
    • 2L3RDS5360
    • BRN 5567862
    • Inchi: 1S/C16H14FN3/c1-2-11-6-3-4-9-14(11)16-18-15(19-20-16)12-7-5-8-13(17)10-12/h3-10H,2H2,1H3,(H,18,19,20)
    • InChI Key: ANIGOOQXMDHYSN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NNC(C2C=CC=CC=2CC)=N1

Computed Properties

  • Exact Mass: 267.117
  • Monoisotopic Mass: 267.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.205
  • Boiling Point: 466.8°C at 760 mmHg
  • Flash Point: 236.1°C
  • Refractive Index: 1.597
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